Cas no 881315-76-0 ((4R)-4-(propan-2-yl)pyrrolidin-2-one)

(4R)-4-(propan-2-yl)pyrrolidin-2-one structure
881315-76-0 structure
Product Name:(4R)-4-(propan-2-yl)pyrrolidin-2-one
CAS No:881315-76-0
MF:C7H13NO
MW:127.184221982956
CID:2128149
PubChem ID:52420593
Update Time:2025-04-21

(4R)-4-(propan-2-yl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

    • (4R)-4-(propan-2-yl)pyrrolidin-2-one
    • DB-077195
    • (R)-4-Isopropylpyrrolidin-2-one
    • 881315-76-0
    • SCHEMBL14749811
    • Inchi: 1S/C7H13NO/c1-5(2)6-3-7(9)8-4-6/h5-6H,3-4H2,1-2H3,(H,8,9)/t6-/m0/s1
    • InChI Key: YWJNZEJGGLBELP-LURJTMIESA-N
    • SMILES: O=C1C[C@@H](CN1)C(C)C

Computed Properties

  • Exact Mass: 127.099714038g/mol
  • Monoisotopic Mass: 127.099714038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 120
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 29.1Ų
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